N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2-(phenylsulfonyl)acetamide hydrochloride

• IUPAC Name: 2-(benzenesulfonyl)-N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide;hydrochloride
• InChI: InChI=1S/C19H20BrN3O3S2.ClH/c1-22(2)10-11-23(19-21-16-9-8-14(20)12-17(16)27-19)18(24)13-28(25,26)15-6-4-3-5-7-15;/h3-9,12H,10-11,13H2,1-2H3;1H
• InChI Key: KSIYTGUSMGGVBC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)Br)C(=O)CS(=O)(=O)C3=CC=CC=C3.Cl
• Molecular Formula: C19H21BrClN3O3S2
• Molecular Weight: 518.9 g/mol
• CAS No.: 1215465-56-7

Description

N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2-(phenylsulfonyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C19H21BrClN3O3S2 and its molecular weight is 518.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

This compound serves as a precursor in the synthesis of novel derivatives with potential antimicrobial activities. For instance, the reactivity of related 2-bromo-N-(phenylsulfonyl)acetamide derivatives towards nitrogen-based nucleophiles was explored, leading to the production of aminothiazole, amino-oxazole, quinazoline-2-yl, and other derivatives. These synthesized compounds exhibited good antimicrobial activity, highlighting their potential in drug discovery and development (Fahim & Ismael, 2019).

Antimicrobial Activity Evaluation

The synthesized derivatives from similar compounds have been tested for their antimicrobial properties. Compounds with a structure incorporating this chemical framework have shown promising results against various bacterial strains. This underlines the importance of such compounds in the research and development of new antimicrobial agents, which is crucial in the fight against drug-resistant bacteria (Darwish et al., 2014).

Computational Studies for Drug Development

The compound and its derivatives are also subjects of computational and theoretical studies aimed at understanding their reactivity and interaction with biological targets. These studies include density functional theory (DFT) calculations and molecular docking, which are essential for predicting the activity of novel compounds and guiding the synthesis of targeted molecules with desired biological properties (Fahim & Ismael, 2021).

Development of Heterocyclic Compounds

The versatility of this compound extends to the development of heterocyclic compounds with varied biological activities. Its reactivity has paved the way for the synthesis of a wide range of heterocyclic derivatives, including thiazoles, pyridones, and chromenes. These compounds are investigated for various biological activities, further expanding the chemical space in drug discovery (Gadad et al., 2000).